Cas no 1211583-73-1 (2-Chloro-6-fluoro-3-iodopyridine)

• Product Name: 2-Chloro-6-fluoro-3-iodopyridine
• CAS No: 1211583-73-1
• MF: C₅H₂ClFIN
• MW: 257.431955814362
• CID: 4902377
• Update Time: 2026-02-27

2-Chloro-6-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-3-iodopyridine

• Inchi： 1S/C5H2ClFIN/c6-5-3(8)1-2-4(7)9-5/h1-2H
• InChI Key： DCYSVBWIDVGLRA-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-fluoro-3-iodopyridine

Introduction to 2-Chloro-6-fluoro-3-iodopyridine (CAS No: 1211583-73-1)

2-Chloro-6-fluoro-3-iodopyridine is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1211583-73-1, features a pyridine core substituted with chloro, fluoro, and iodine atoms at specific positions. These functional groups contribute to its unique reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The pyridine ring is a fundamental structural motif in many biologically active compounds, and modifications at the 2-, 6-, and 3-positions introduce distinct chemical properties that can be exploited for drug design. The presence of a chloro group at the 2-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the fluoro substituent at the 6-position can influence metabolic stability and binding affinity. The iodine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely used in medicinal chemistry.

In recent years, 2-Chloro-6-fluoro-3-iodopyridine has been explored as a key building block in the development of novel therapeutic agents. Its structural features make it particularly relevant in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. For instance, researchers have leveraged its reactivity to construct pyridine derivatives that exhibit potent inhibitory effects on target enzymes. The fluoro group, in particular, has been shown to improve oral bioavailability by enhancing lipophilicity and metabolic resistance, a phenomenon known as "fluorine effect."

Moreover, the compound's iodine substituent has enabled the synthesis of novel molecular architectures through transition-metal-catalyzed reactions. These reactions are instrumental in creating complex scaffolds that mimic natural products or known drug molecules but with improved pharmacokinetic profiles. Recent studies have demonstrated its utility in generating inhibitors of bacterial enzymes by introducing additional substituents via palladium-catalyzed cross-coupling processes. This approach has opened up new avenues for combating antibiotic-resistant pathogens.

The agrochemical sector has also recognized the potential of 2-Chloro-6-fluoro-3-iodopyridine as a precursor for developing advanced pesticides and herbicides. Its ability to serve as a scaffold for designing molecules with specific biological activities makes it a valuable asset in crop protection research. For example, derivatives of this compound have been investigated for their efficacy against plant pathogens by modulating key enzymatic pathways in fungi and bacteria. The chloro and fluoro groups play critical roles in determining binding interactions with biological targets, thereby influencing activity and selectivity.

From a synthetic chemistry perspective, 2-Chloro-6-fluoro-3-iodopyridine exemplifies the importance of heterocyclic compounds in modern drug discovery. Its structural versatility allows chemists to tailor properties such as solubility, bioavailability, and metabolic stability through strategic functionalization. The compound's reactivity profile has been harnessed to develop streamlined synthetic routes that minimize steps while maximizing yield and purity. These advancements are essential for accelerating the discovery and development of new medicines.

The pharmaceutical industry continues to invest in libraries of heterocyclic compounds like 2-Chloro-6-fluoro-3-iodopyridine due to their broad applicability across multiple therapeutic areas. Researchers are particularly interested in how subtle changes at the molecular level can significantly alter biological activity. Computational modeling and high-throughput screening techniques have been employed to identify promising derivatives with enhanced therapeutic potential. This interdisciplinary approach underscores the compound's significance as a starting point for innovation.

Looking ahead, the demand for 2-Chloro-6-fluoro-3-iodopyridine is expected to grow as new applications emerge in both pharmaceuticals and agrochemicals. Its role as an intermediate in synthesizing high-value compounds ensures its continued relevance in industrial settings. As synthetic methodologies evolve, so too will the ways in which this compound is utilized to address unmet medical needs and agricultural challenges. The combination of its structural features and reactivity makes it an indispensable tool for chemists working at the forefront of molecular innovation.